Cas no 2171437-68-4 ((3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid)

• Product Name: (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid
• CAS No: 2171437-68-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5895626
• PubChem ID: 165734808
• Update Time: 2025-08-03

(3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid
• 2171437-68-4
• EN300-1575667
• (3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}pentanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-19(16-27(32)33)29-26(31)15-18-9-3-8-14-25(18)30-28(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24-25H,2-3,8-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18?,19-,25?/m0/s1
• InChI Key： KTLCUTZZRPDIRT-CSKUQDPHSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CC(N[C@H](CC(=O)O)CC)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid

Introduction to (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic Acid (CAS No. 2171437-68-4)

Compound with the chemical identifier CAS No. 2171437-68-4 and the product name (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The detailed analysis of its chemical properties, synthesis pathways, and emerging applications in biomedical research provides a comprehensive understanding of its significance.

The molecular framework of this compound is distinguished by the presence of a (3S)-configuration, which plays a crucial role in determining its stereochemical properties and biological activity. The core structure incorporates a pentanoic acid moiety, which serves as a versatile scaffold for further functionalization. Additionally, the presence of a fluoren-9-ylmethyl ester group and an amino-cyclohexylacetamide side chain enhances its complexity and potential utility in synthetic chemistry.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral compounds in drug design. The stereochemistry of (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid is particularly noteworthy, as it influences its interaction with biological targets. Studies have demonstrated that enantiomerically pure compounds often exhibit improved pharmacological profiles, including enhanced efficacy and reduced side effects. This has spurred interest in developing efficient methods for the synthesis and resolution of chiral intermediates like this compound.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key step involves the introduction of the fluoren-9-ylmethyl ester group, which is typically achieved through nucleophilic substitution or condensation reactions. Subsequent functionalization with the amino-cyclohexylacetamide side chain further complicates the synthetic route but also adds to the compound's structural diversity. Advanced techniques such as solid-phase synthesis and flow chemistry have been employed to streamline these processes, making large-scale production more feasible.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as a potential therapeutic agent. The combination of the fluoren-9-ylmethyl ester and amino-cyclohexylacetamide moieties may contribute to its ability to interact with specific biological targets, such as enzymes or receptors involved in disease pathways. Further research is needed to elucidate its exact mechanism of action and to explore its potential in treating various conditions.

The role of computational chemistry in understanding the properties of complex molecules cannot be overstated. Molecular modeling techniques have been utilized to predict the binding affinity and interactions of this compound with potential targets. These simulations provide valuable insights into its pharmacophore and help guide future modifications for improved efficacy. Additionally, high-throughput screening methods have been employed to rapidly assess the biological activity of libraries containing derivatives of this compound.

One particularly exciting area of research is the application of this compound in peptide mimetics. The presence of an amide bond within its structure allows it to mimic natural peptides while offering greater stability and synthetic flexibility. Peptide mimetics are increasingly being explored as alternatives to traditional peptides due to their improved pharmacokinetic properties. This compound's potential as a building block for peptide mimetics could open up new avenues for drug development.

The impact of this compound extends beyond academic research; it also holds commercial promise for pharmaceutical companies seeking novel therapeutic entities. Companies are investing heavily in discovering and developing new drugs, and compounds like this one represent valuable assets in their pipelines. The unique structural features and promising biological activity make it an attractive candidate for further development into a marketable drug product.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. Targeted therapies that address specific molecular pathways are becoming increasingly prevalent, and compounds like this one are well-positioned to contribute to this trend. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery process and bring new treatments to patients more quickly than ever before.

In conclusion, (3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}pentanoic acid (CAS No. 2171437-68-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its complex molecular structure, stereochemical configuration, and promising biological activity make it a subject of intense interest among scientists worldwide. Continued exploration into its synthesis, mechanisms of action, and therapeutic applications will undoubtedly yield valuable insights that could lead to breakthroughs in medicine.